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Compound of Interest

Compound Name:
Methyl octahydro-1-benzofuran-2-

carboxylate

CAS No.: 2140305-77-5

Cat. No.: B2893591

Get Quote

While a specific Safety Data Sheet (SDS) for methyl octahydro-1-benzofuran-2-carboxylate
is not readily available, we can infer its likely hazard profile by examining structurally similar

benzofuran derivatives. Compounds in this family often exhibit characteristics that necessitate

their classification as hazardous waste.

For instance, related benzofurans are known to be:

Irritants: Causing skin and serious eye irritation[1][2].

Harmful if Swallowed or Inhaled: Presenting risks of acute oral toxicity and respiratory

irritation[1][2][3].

Potentially Flammable: Some benzofuran derivatives are flammable liquids, posing a fire risk

if not handled and stored correctly[4][5][6].

Environmentally Hazardous: Many are harmful to aquatic life, with long-lasting effects,

making their release into the environment a significant concern[4][5][6].
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Given these potential hazards, methyl octahydro-1-benzofuran-2-carboxylate must be

treated as hazardous waste. Improper disposal, such as pouring it down the drain or placing it

in regular trash, is strictly prohibited by law and university policy to prevent harm to human

health and the environment[7][8][9][10].

The Regulatory Landscape: EPA and OSHA
Mandates
The disposal of laboratory chemical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA)[8][11]. This regulation establishes a "cradle-to-grave" system for managing hazardous

waste. Additionally, the Occupational Safety and Health Administration (OSHA) sets standards

for worker safety, including the handling of hazardous materials and emergency preparedness,

under regulations like the Hazardous Waste Operations and Emergency Response

(HAZWOPER) standard[12][13][14].

For academic laboratories, the EPA provides an alternative set of regulations under Subpart K

of the RCRA generator rules, which are specifically tailored to the unique circumstances of

research and teaching labs[15][16]. These rules allow for more flexibility in making hazardous

waste determinations and have specific requirements for storage times and laboratory clean-

outs[7][15].
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Regulatory Requirement Specification Governing Authority

Waste Classification
Generators must determine if

their waste is hazardous.
EPA (40 CFR Part 262)

Sewer Disposal
Prohibited for hazardous

chemical waste.
EPA / RCRA[7][8]

Container Management

Must be compatible with

waste, sealed, and properly

labeled.

OSHA / EPA[7][17]

Storage Time (Academic Labs)
Maximum of six to twelve

months in the laboratory.
EPA (Subpart K)[7][15]

Accumulation Limits (SAA)

Max 25-55 gallons (depending

on area) at or near the point of

generation.

EPA / Northwestern University

Policy[9]

Personnel Training
Required for all personnel

handling hazardous waste.
OSHA (HAZWOPER)[13][18]

Step-by-Step Disposal Protocol for Methyl
Octahydro-1-benzofuran-2-carboxylate
This protocol provides a self-validating system to ensure compliance and safety from the point

of generation to final disposal.

Step 1: Waste Determination and Collection
Classify as Hazardous: Based on the profile of related compounds, treat all waste containing

methyl octahydro-1-benzofuran-2-carboxylate (pure substance, solutions, and

contaminated materials) as hazardous waste.

Use a Compatible Container: Select a waste container that is chemically resistant to the

compound and any solvents used. For example, acids and bases should not be stored in

metal containers[11]. The container must be in good condition with a secure, leak-proof

closure[7].
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Initial Labeling: As soon as the first drop of waste is added, affix a hazardous waste label

provided by your institution's Environmental Health and Safety (EHS) department. At a

minimum, the label must include the chemical name ("Methyl octahydro-1-benzofuran-2-
carboxylate"), the start date of accumulation, and the hazard characteristics (e.g., "Irritant,"

"Flammable"). Do not use abbreviations or chemical formulas[10].

Step 2: Segregation and Accumulation
Segregate Incompatibles: Store the waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory, which must be under the direct control of laboratory

personnel[9][11]. Crucially, ensure the container is segregated from incompatible chemicals

to prevent dangerous reactions. Use secondary containment, such as a plastic tub, to

contain any potential leaks[17][19].

Keep Containers Closed: The waste container must remain sealed at all times except when

you are actively adding waste[17][19][20]. This prevents the release of vapors and reduces

the risk of spills.

Monitor Accumulation Volume: Do not exceed the SAA volume limits (typically no more than

25 gallons total chemical waste in a lab)[9]. For efficiency, use appropriately sized waste

containers; for example, only use 5-gallon carboys if they can be filled within 60 days[9]. Fill

containers to no more than 90% capacity to allow for expansion[11].

In the Laboratory
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Caption: Disposal workflow for methyl octahydro-1-benzofuran-2-carboxylate.

Step 3: Arranging for Final Disposal
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Request Pickup: Once the container is full (or the accumulation time limit is approaching),

submit a waste pickup request to your institution's EHS department. Do not transport

hazardous waste yourself[19].

Final Disposal: EHS will arrange for the collected waste to be transported by a licensed

hazardous waste carrier to a permitted Treatment, Storage, and Disposal Facility (TSDF)

[11]. This ensures the waste is managed and disposed of in an environmentally sound

manner, fulfilling the "cradle-to-grave" requirement of the RCRA[8].

Personal Protective Equipment (PPE) and
Emergency Procedures
Handling this chemical waste requires stringent safety measures to protect laboratory

personnel.

Required PPE: When handling methyl octahydro-1-benzofuran-2-carboxylate waste,

always wear appropriate PPE, including:

Eye Protection: Safety glasses with side shields or chemical splash goggles[1].

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Spill Response: In the event of a spill, evacuate personnel from the immediate area. Use an

inert absorbent material (e.g., sand, vermiculite) to contain the spill, then collect it into a

sealed, labeled container for hazardous waste disposal[1][2]. Do not allow the product to

enter drains[1][5]. Your laboratory must have an emergency response plan and spill control

equipment readily available[7][13].

By adhering to this comprehensive guide, you can ensure the safe, compliant, and responsible

disposal of methyl octahydro-1-benzofuran-2-carboxylate, upholding your commitment to

laboratory safety and environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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